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Compound of Interest

Compound Name: Trimethobenzamide D6

Cat. No.: B1150036 Get Quote

In-Depth Technical Guide: Trimethobenzamide
D6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethobenzamide D6, a

deuterated analog of the antiemetic drug Trimethobenzamide. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, analytical methodologies, and mechanism of action.

Core Compound Details
Trimethobenzamide D6 is a stable isotope-labeled version of Trimethobenzamide, primarily

utilized as an internal standard in quantitative bioanalytical assays, such as those employing

liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry

(GC-MS). The incorporation of six deuterium atoms provides a distinct mass difference from

the parent compound, enabling precise and accurate quantification in complex biological

matrices.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1150036?utm_src=pdf-interest
https://www.benchchem.com/product/b1150036?utm_src=pdf-body
https://www.benchchem.com/product/b1150036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₂₁H₂₂D₆N₂O₅ [1]

Molecular Weight 394.49 g/mol [1]

Parent Compound Trimethobenzamide

Parent Compound Formula C₂₁H₂₈N₂O₅ [2][3][4]

Parent Compound Molecular

Weight
388.46 g/mol [2][3][4]

CAS Number 2070014-97-8 [1]

Mechanism of Action: D2 Receptor Antagonism in
the Chemoreceptor Trigger Zone
Trimethobenzamide exerts its antiemetic effects by acting as a dopamine D2 receptor

antagonist.[2] Its primary site of action is the chemoreceptor trigger zone (CTZ) in the medulla

oblongata of the brainstem. The CTZ is a crucial area for the detection of emetic substances in

the blood and subsequent signaling to the vomiting center.

By blocking D2 receptors in the CTZ, Trimethobenzamide inhibits the stimulatory effects of

dopamine, a neurotransmitter known to induce nausea and vomiting. This antagonism

effectively reduces the transmission of emetic signals to the vomiting center, thereby

suppressing the vomiting reflex.
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Sample Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1150036?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chemoreceptor_trigger_zone
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Neurology/Chemoreceptor_trigger_zone/
https://www.droracle.ai/articles/49724/what-is-the-relationship-between-dopamine-receptors-and-nausea
https://pmc.ncbi.nlm.nih.gov/articles/PMC8154667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8154667/
https://www.benchchem.com/product/b1150036#molecular-weight-and-formula-of-trimethobenzamide-d6
https://www.benchchem.com/product/b1150036#molecular-weight-and-formula-of-trimethobenzamide-d6
https://www.benchchem.com/product/b1150036#molecular-weight-and-formula-of-trimethobenzamide-d6
https://www.benchchem.com/product/b1150036#molecular-weight-and-formula-of-trimethobenzamide-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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